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Cytosine is a pyrimidine base found in DNA and RNA that pairs with guanine.
Cytosine, also known as C, belongs to the class of organic compounds known as pyrimidones. Pyrimidones are compounds that contain a pyrimidine ring, which bears a ketone. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. Cytosine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Cytosine has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and plasma. Cytosine exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, cytosine can be found in a number of food items such as new zealand spinach, medlar, french plantain, and hickory nut. This makes cytosine a potential biomarker for the consumption of these food...